2,6-difluoro-N-(2-(6-(methylthio)-4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide

• IUPAC Name: 2,6-difluoro-N-[2-(6-methylsulfanyl-4-piperidin-1-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C20H22F2N6OS/c1-30-20-25-17(27-9-3-2-4-10-27)13-12-24-28(18(13)26-20)11-8-23-19(29)16-14(21)6-5-7-15(16)22/h5-7,12H,2-4,8-11H2,1H3,(H,23,29)
• InChI Key: SJRHVHOMIOPQAF-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=C(C=NN2CCNC(=O)C3=C(C=CC=C3F)F)C(=N1)N4CCCCC4
• Molecular Formula: C20H22F2N6OS
• Molecular Weight: 432.5 g/mol
• CAS No.: 941896-79-3

Description

2,6-difluoro-N-(2-(6-(methylthio)-4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C20H22F2N6OS and its molecular weight is 432.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antituberculosis Activity

A series of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates was synthesized from aryl thioamides and evaluated for their antituberculosis activity and cytotoxicity. One compound exhibited promising activity against Mycobacterium tuberculosis with notable inhibition of MTB DNA gyrase and was not cytotoxic at tested concentrations (Jeankumar et al., 2013).

Anticancer and Anti-inflammatory Agents

Novel benzodifuranyl; 1,3,5-triazines; 1,3,5-oxadiazepines; and thiazolopyrimidines derived from visnaginone and khellinone were synthesized and evaluated for their anti-inflammatory and analgesic activities. The compounds demonstrated significant COX-2 selectivity and inhibitory activity, showing potential as anti-inflammatory agents with analgesic properties (Abu‐Hashem et al., 2020).

Antiproliferative Activity Against Cancer Cell Lines

A series of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives were synthesized and evaluated for their antiproliferative effect against four human cancer cell lines. Some derivatives showed good activity, highlighting their potential as anticancer agents (Mallesha et al., 2012).

Insecticidal Activity

New heterocycles incorporating a thiadiazole moiety were synthesized and evaluated as insecticidal agents against the cotton leafworm, Spodoptera littoralis. These compounds represent innovative approaches to controlling pest populations, contributing to agricultural research (Fadda et al., 2017).